Cas no 803634-06-2 (3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-)
803634-06-2 structure
Product Name:3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-
CAS No:803634-06-2
MF:C11H17NO3
MW:211.257583379745
CID:714118
PubChem ID:45097248
Update Time:2025-04-19
3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo-
- 3-Azabicyclo[3.3.1]nonane-1-carboxylicacid,3,5-dimethyl-9-oxo-(9CI)
- 803634-06-2
- DTXSID50667581
- 3,5-Dimethyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylic acid
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- Inchi: 1S/C11H17NO3/c1-10-4-3-5-11(8(10)13,9(14)15)7-12(2)6-10/h3-7H2,1-2H3,(H,14,15)
- InChI Key: YPJLUDFNZIOYHO-UHFFFAOYSA-N
- SMILES: O=C1C2(C(=O)O)CN(C)CC1(C)CCC2
Computed Properties
- Exact Mass: 211.121
- Monoisotopic Mass: 211.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1
- Topological Polar Surface Area: 57.6A^2
Experimental Properties
- PSA: 57.61000
- LogP: 0.70000
3-Azabicyclo[3.3.1]nonane-1-carboxylicacid, 3,5-dimethyl-9-oxo- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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